Cas no 1448036-73-4 (2-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide)

• Product Name: 2-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide
• CAS No: 1448036-73-4
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 5366585
• Update Time: 2025-10-28

2-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]benzamide
• 2-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide

• Inchi： 1S/C18H17N3O2/c1-12-7-3-5-9-15(12)18(22)20-16-10-6-4-8-14(16)11-17-19-13(2)21-23-17/h3-10H,11H2,1-2H3,(H,20,22)
• InChI Key： BMQTUPCTIYBMKE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC1ON=C(C)N=1)(=O)C1=CC=CC=C1C

Additional information on 2-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide

Comprehensive Overview of 2-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide (CAS No. 1448036-73-4)

The compound 2-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide (CAS No. 1448036-73-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole ring and a benzamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of the oxadiazole ring, which is known for its versatility in drug design and material science.

In recent years, the demand for novel heterocyclic compounds like 2-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide has surged, driven by advancements in synthetic chemistry and computational modeling. The compound’s CAS No. 1448036-73-4 is frequently searched in academic databases and patent filings, reflecting its growing relevance. One of the key trends in this space is the exploration of oxadiazole derivatives for their antimicrobial and anti-inflammatory properties, aligning with global efforts to address antibiotic resistance and chronic diseases.

The synthesis of 2-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide typically involves multi-step reactions, including condensation and cyclization processes. Its benzamide component is often highlighted in discussions about small molecule inhibitors, a hot topic in oncology and neurodegenerative disease research. Additionally, the methyl-substituted oxadiazole ring enhances the compound’s metabolic stability, a critical factor in pharmacokinetic optimization.

From an industrial perspective, CAS No. 1448036-73-4 is also being explored for its potential in crop protection formulations. The agrochemical sector values such compounds for their ability to target specific enzymatic pathways in pests while minimizing environmental impact. This aligns with the increasing consumer demand for sustainable agriculture solutions, a frequently searched topic in environmental science and policy debates.

Another area of interest is the compound’s role in material science, particularly in the development of functional polymers and coatings. The oxadiazole ring’s electron-withdrawing properties make it useful in designing materials with enhanced thermal and chemical resistance. This has led to collaborations between chemists and engineers to explore its applications in high-performance materials, a trending subject in nanotechnology forums.

In summary, 2-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide (CAS No. 1448036-73-4) represents a multifaceted compound with broad potential across pharmaceuticals, agrochemicals, and advanced materials. Its structural features, such as the 1,2,4-oxadiazole and benzamide groups, continue to inspire innovative research, making it a standout subject in modern chemical sciences.